Cas no 2229235-24-7 ((3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine)
(3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine
- EN300-1951768
- (3-{4-[(difluoromethyl)sulfanyl]phenyl}-2,2-dimethylcyclopropyl)methanamine
- 2229235-24-7
-
- Inchi: 1S/C13H17F2NS/c1-13(2)10(7-16)11(13)8-3-5-9(6-4-8)17-12(14)15/h3-6,10-12H,7,16H2,1-2H3
- InChI Key: HQTSXKOZVFNIEX-UHFFFAOYSA-N
- SMILES: S(C(F)F)C1C=CC(=CC=1)C1C(CN)C1(C)C
Computed Properties
- Exact Mass: 257.10497704g/mol
- Monoisotopic Mass: 257.10497704g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 51.3Ų
(3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1951768-1g |
(3-{4-[(difluoromethyl)sulfanyl]phenyl}-2,2-dimethylcyclopropyl)methanamine |
2229235-24-7 | 1g |
$1701.0 | 2023-09-17 | ||
| Enamine | EN300-1951768-5g |
(3-{4-[(difluoromethyl)sulfanyl]phenyl}-2,2-dimethylcyclopropyl)methanamine |
2229235-24-7 | 5g |
$4930.0 | 2023-09-17 | ||
| Enamine | EN300-1951768-10g |
(3-{4-[(difluoromethyl)sulfanyl]phenyl}-2,2-dimethylcyclopropyl)methanamine |
2229235-24-7 | 10g |
$7312.0 | 2023-09-17 | ||
| Enamine | EN300-1951768-0.05g |
(3-{4-[(difluoromethyl)sulfanyl]phenyl}-2,2-dimethylcyclopropyl)methanamine |
2229235-24-7 | 0.05g |
$1428.0 | 2023-09-17 | ||
| Enamine | EN300-1951768-0.1g |
(3-{4-[(difluoromethyl)sulfanyl]phenyl}-2,2-dimethylcyclopropyl)methanamine |
2229235-24-7 | 0.1g |
$1496.0 | 2023-09-17 | ||
| Enamine | EN300-1951768-0.25g |
(3-{4-[(difluoromethyl)sulfanyl]phenyl}-2,2-dimethylcyclopropyl)methanamine |
2229235-24-7 | 0.25g |
$1564.0 | 2023-09-17 | ||
| Enamine | EN300-1951768-0.5g |
(3-{4-[(difluoromethyl)sulfanyl]phenyl}-2,2-dimethylcyclopropyl)methanamine |
2229235-24-7 | 0.5g |
$1632.0 | 2023-09-17 | ||
| Enamine | EN300-1951768-1.0g |
(3-{4-[(difluoromethyl)sulfanyl]phenyl}-2,2-dimethylcyclopropyl)methanamine |
2229235-24-7 | 1g |
$1701.0 | 2023-05-23 | ||
| Enamine | EN300-1951768-2.5g |
(3-{4-[(difluoromethyl)sulfanyl]phenyl}-2,2-dimethylcyclopropyl)methanamine |
2229235-24-7 | 2.5g |
$3332.0 | 2023-09-17 | ||
| Enamine | EN300-1951768-5.0g |
(3-{4-[(difluoromethyl)sulfanyl]phenyl}-2,2-dimethylcyclopropyl)methanamine |
2229235-24-7 | 5g |
$4930.0 | 2023-05-23 |
(3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on (3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine
(3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine (CAS No. 2229235-24-7)
(3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine (CAS No. 2229235-24-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amines and is characterized by a cyclopropyl ring substituted with a difluoromethyl sulfanylphenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical applications.
The synthesis of (3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine involves multi-step reactions, including the formation of the cyclopropyl ring and the introduction of the difluoromethyl sulfanylphenyl moiety. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its evaluation in preclinical studies. The use of transition metal-catalyzed reactions and organocatalysis has been particularly noteworthy in optimizing the synthetic route, ensuring high yields and purity levels.
In terms of its biological activity, (3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine has shown promising results in several assays. Preliminary studies have indicated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has demonstrated inhibitory activity against kinases, which are key targets in cancer therapy. Additionally, the compound has exhibited anti-inflammatory properties, suggesting its potential utility in treating inflammatory disorders.
The pharmacokinetic profile of (3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine is another critical aspect that has been extensively studied. In vitro and in vivo experiments have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, it has been found to have low toxicity in preclinical models, enhancing its safety profile.
Recent research has also explored the mechanism of action of (3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine. Studies have indicated that it interacts with specific protein targets through hydrogen bonding and hydrophobic interactions. These interactions are crucial for its biological activity and provide insights into its therapeutic potential. Molecular dynamics simulations have further elucidated the binding modes and stability of the compound-protein complexes.
The development of (3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine as a therapeutic agent is ongoing. Clinical trials are being planned to evaluate its efficacy and safety in human subjects. Preclinical data have provided a strong foundation for these trials, highlighting the compound's potential to address unmet medical needs in areas such as oncology and inflammation.
In conclusion, (3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine (CAS No. 2229235-24-7) represents a promising molecule with diverse biological activities and favorable pharmacological properties. Its unique structure and mechanism of action make it an attractive candidate for further development in medicinal chemistry and drug discovery. Ongoing research continues to uncover new insights into its potential therapeutic applications, paving the way for future clinical advancements.
2229235-24-7 ((3-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)